Cas no 2228554-20-7 (3-(1H-pyrazol-4-yl)methylazetidin-3-ol)
3-(1H-pyrazol-4-yl)methylazetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-pyrazol-4-yl)methylazetidin-3-ol
- EN300-1813553
- 2228554-20-7
- 3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol
-
- Inchi: 1S/C7H11N3O/c11-7(4-8-5-7)1-6-2-9-10-3-6/h2-3,8,11H,1,4-5H2,(H,9,10)
- InChI Key: NIRCJAGRWQTSQR-UHFFFAOYSA-N
- SMILES: OC1(CC2C=NNC=2)CNC1
Computed Properties
- Exact Mass: 153.090211983g/mol
- Monoisotopic Mass: 153.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 60.9Ų
3-(1H-pyrazol-4-yl)methylazetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1813553-0.05g |
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol |
2228554-20-7 | 0.05g |
$1261.0 | 2023-09-19 | ||
| Enamine | EN300-1813553-0.1g |
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol |
2228554-20-7 | 0.1g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1813553-0.25g |
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol |
2228554-20-7 | 0.25g |
$1381.0 | 2023-09-19 | ||
| Enamine | EN300-1813553-0.5g |
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol |
2228554-20-7 | 0.5g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1813553-1.0g |
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol |
2228554-20-7 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1813553-2.5g |
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol |
2228554-20-7 | 2.5g |
$2940.0 | 2023-09-19 | ||
| Enamine | EN300-1813553-5.0g |
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol |
2228554-20-7 | 5g |
$4349.0 | 2023-06-01 | ||
| Enamine | EN300-1813553-10.0g |
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol |
2228554-20-7 | 10g |
$6450.0 | 2023-06-01 | ||
| Enamine | EN300-1813553-1g |
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol |
2228554-20-7 | 1g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1813553-5g |
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol |
2228554-20-7 | 5g |
$4349.0 | 2023-09-19 |
3-(1H-pyrazol-4-yl)methylazetidin-3-ol Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-(1H-pyrazol-4-yl)methylazetidin-3-ol
3-(1H-pyrazol-4-yl)methylazetidin-3-ol: A Comprehensive Overview
3-(1H-pyrazol-4-yl)methylazetidin-3-ol, also known by its CAS number 2228554-20-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrazole ring with an azetidine framework. The pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms, is known for its versatility in chemical reactions and biological activities. The azetidine ring, a four-membered saturated ring with one oxygen atom, contributes to the compound's hydroxyl functionality and potential for hydrogen bonding.
The synthesis of 3-(1H-pyrazol-4-yl)methylazetidin-3-ol has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, which is crucial for its application in drug development. The use of chiral catalysts, such as proline derivatives, has significantly improved the efficiency of the synthesis process, making it more scalable and cost-effective.
In terms of biological activity, 3-(1H-pyrazol-4-yl)methylazetidin-3-ol has shown promising results in preclinical studies. It exhibits potent inhibitory effects against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are key targets for the development of drugs to treat Alzheimer's disease and related conditions. Recent research has demonstrated that the compound's ability to cross the blood-brain barrier (BBB) is enhanced due to its lipophilic nature and molecular weight, which are within the optimal range for BBB penetration.
The structural flexibility of 3-(1H-pyrazol-4-yl)methylazetidin-3-ol allows for further functionalization, enabling the creation of derivative compounds with improved pharmacokinetic profiles. For instance, the introduction of electron-withdrawing groups on the pyrazole ring has been shown to increase the compound's stability and bioavailability. Additionally, the azetidine ring can be modified to incorporate additional functional groups, such as hydroxyl or amino groups, which can enhance its binding affinity to target proteins.
From a materials science perspective, 3-(1H-pyrazol-4-yl)methylazetidin-3-ol has potential applications in the development of advanced materials. Its ability to form hydrogen bonds makes it a suitable candidate for use in supramolecular chemistry and self-assembling systems. Recent studies have explored its role as a building block in the synthesis of coordination polymers and metal organic frameworks (MOFs), where it serves as a versatile ligand due to its multiple donor sites.
In conclusion, 3-(1H-pyrazol-4-y)methylazetidin-3-ol) is a multifaceted compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and versatile properties make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.
2228554-20-7 (3-(1H-pyrazol-4-yl)methylazetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)